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Compound of Interest

Compound Name: Olomoucine-d3

Cat. No.: B13847166

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Olomoucine-d3 is the deuterated analog of Olomoucine, a purine derivative known for its
inhibitory effects on cyclin-dependent kinases (CDKSs).[1] By competing with ATP for the binding
site on these kinases, Olomoucine and its analogs effectively arrest the cell cycle, making them
valuable tools in cancer research and cell biology.[2][3][4][5] Olomoucine primarily inhibits
CDC2/cyclin B, Cdk2/cyclin A, and Cdk2/cyclin E, all with an IC50 of 7 uM, as well as
CDK5/p35 (IC50 = 3 uM) and ERK1/p44 MAP kinase (IC50 = 25 pM). This document provides
detailed protocols for the dissolution and storage of Olomoucine-d3, along with relevant
technical data and pathway information.

Data Presentation
Solubility of Olomoucine

The solubility of Olomoucine-d3 is expected to be comparable to that of Olomoucine. The
following table summarizes the solubility of Olomoucine in various common laboratory solvents.
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Solvent Solubility Reference
DMSO 20 mg/mL
DMF 30 mg/mL
Ethanol 10 mg/mL
DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL

Storage and Stability

For long-term stability, Olomoucine-d3 should be stored under specific conditions to ensure its

integrity.
Storage o
Form Stability Reference
Temperature
Solid -20°C > 4 years
Solid 2-8°C (Refrigerator) No data
In DMSO -20°C Up to 12 months

Experimental Protocols

Protocol 1: Preparation of a 10 mM Olomoucine-d3 Stock Solution in DMSO

Materials:

Olomoucine-d3 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSQO)

Calibrated analytical balance

Sterile, amber or opaque microcentrifuge tubes

Calibrated micropipettes and sterile pipette tips
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e \ortex mixer
Procedure:

o Equilibration: Allow the Olomoucine-d3 powder and DMSO to equilibrate to room
temperature before opening to prevent condensation.

o Weighing: Carefully weigh the desired amount of Olomoucine-d3 powder using an analytical
balance. For 1 mL of a 10 mM stock solution (Molecular Weight of Olomoucine-d3 is
approximately 301.36 g/mol ), you will need 3.01 mg.

e Dissolution:
o Aseptically transfer the weighed Olomoucine-d3 to a sterile microcentrifuge tube.
o Add the calculated volume of DMSO to the tube.

o Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved, resulting in a clear, colorless solution.

o If dissolution is difficult, gentle warming or brief sonication may be applied. Avoid
excessive heat.

o Storage: Aliquot the stock solution into smaller, single-use volumes in amber or opaque
tubes to avoid repeated freeze-thaw cycles and light exposure. Store at -20°C.

Protocol 2: Preparation of Working Solutions for Cell Culture
Materials:

e 10 mM Olomoucine-d3 stock solution in DMSO

 Sterile cell culture medium appropriate for your cell line
Procedure:

e Thawing: Thaw a single aliquot of the 10 mM Olomoucine-d3 stock solution at room
temperature.
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¢ Dilution:

o Perform a serial dilution of the stock solution into pre-warmed cell culture medium to
achieve the desired final concentration for your experiment.

o For example, to prepare a 100 uM working solution, dilute the 10 mM stock solution 1:100
in culture medium (e.g., add 10 pL of stock to 990 uL of medium).

e Important Considerations:

o The final concentration of DMSO in the cell culture medium should be kept low (typically
<0.1% v/v) to avoid solvent-induced cytotoxicity.

o Prepare working solutions fresh for each experiment and do not store them for extended
periods.

Mandatory Visualizations

Signaling Pathway
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Caption: Olomoucine-d3 inhibits key CDK-cyclin complexes, blocking cell cycle progression.

Experimental Workflow
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Caption: Workflow for preparing and using Olomoucine-d3 in cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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